Cas no 2743438-94-8 (4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2743438-94-8
• MF: C₇H₁₁ClN₂O₃S
• MW: 238.691839456558
• CID: 5943832
• PubChem ID: 165715265
• Update Time: 2025-05-22

4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2743438-94-8
• EN300-37160645
• 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride

• Inchi： 1S/C7H11ClN2O3S/c1-10-7(14(8,11)12)6(5-9-10)3-4-13-2/h5H,3-4H2,1-2H3
• InChI Key： FFCMXCMAPVFNLS-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=NN1C)CCOC)(=O)=O

Computed Properties

• Exact Mass: 238.0178911g/mol
• Monoisotopic Mass: 238.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride

4-(2-Methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride: A Comprehensive Overview

The compound with CAS No 2743438-94-8, commonly referred to as 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its utilization.

The chemical structure of 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride consists of a pyrazole ring substituted with a methoxyethyl group at the 4-position and a methyl group at the 1-position. The sulfonyl chloride group at the 5-position plays a crucial role in its reactivity and functional versatility. This arrangement allows the molecule to participate in various chemical transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The presence of the sulfonyl chloride group in 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride enables it to act as an electrophilic reagent, facilitating nucleophilic substitutions with amines, alcohols, and other nucleophiles. This property has been exploited in the synthesis of diverse compounds, including kinase inhibitors and other therapeutic agents.

In terms of synthesis, the compound can be prepared via several routes, including the reaction of 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonic acid with thionyl chloride or other chlorinating agents. Optimization of these methods has led to improved yields and purity, which are critical for its application in downstream processes.

One of the most promising areas of research involving 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride is its role in drug discovery. Recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against various enzymes, including protein kinases and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its ability to form stable covalent bonds with nucleophiles makes it a useful building block for constructing advanced materials, such as polymers and cross-linked networks. Researchers have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like pH or temperature.

In conclusion, 4-(2-methoxyethyl)-1-methyl-1H-pyrazole-5-sulfonyl chloride (CAS No 2743438-94-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and utilization, position it as an essential tool in modern chemical research. As ongoing studies continue to uncover new potentials for this molecule, its significance in both academic and industrial settings is expected to grow further.